Cas no 1105228-79-2 (2-(4-acetyl-2-methoxyphenoxy)-N-2-(4-fluorophenoxy)ethylacetamide)

• Product Name: 2-(4-acetyl-2-methoxyphenoxy)-N-2-(4-fluorophenoxy)ethylacetamide
• CAS No: 1105228-79-2
• MF: C₁₉H₂₀FNO₅
• MW: 361.36420917511
• CID: 6579920
• PubChem ID: 30865910
• Update Time: 2025-06-13

2-(4-acetyl-2-methoxyphenoxy)-N-2-(4-fluorophenoxy)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetyl-2-methoxyphenoxy)-N-2-(4-fluorophenoxy)ethylacetamide
• 2-(4-acetyl-2-methoxyphenoxy)-N-[2-(4-fluorophenoxy)ethyl]acetamide
• Acetamide, 2-(4-acetyl-2-methoxyphenoxy)-N-[2-(4-fluorophenoxy)ethyl]-
• 2-(4-acetyl-2-methoxyphenoxy)-N-(2-(4-fluorophenoxy)ethyl)acetamide
• F5526-0226
• AKOS024511995
• 1105228-79-2

• Inchi： 1S/C19H20FNO5/c1-13(22)14-3-8-17(18(11-14)24-2)26-12-19(23)21-9-10-25-16-6-4-15(20)5-7-16/h3-8,11H,9-10,12H2,1-2H3,(H,21,23)
• InChI Key： ZFSVSNXAESXHPJ-UHFFFAOYSA-N
• SMILES： C(NCCOC1=CC=C(F)C=C1)(=O)COC1=CC=C(C(C)=O)C=C1OC

Computed Properties

• Exact Mass: 361.13255090g/mol
• Monoisotopic Mass: 361.13255090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-acetyl-2-methoxyphenoxy)-N-2-(4-fluorophenoxy)ethylacetamide

Comprehensive Analysis of 2-(4-acetyl-2-methoxyphenoxy)-N-2-(4-fluorophenoxy)ethylacetamide (CAS No. 1105228-79-2)

The compound 2-(4-acetyl-2-methoxyphenoxy)-N-2-(4-fluorophenoxy)ethylacetamide (CAS No. 1105228-79-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring both acetyl and fluorophenoxy moieties, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymatic pathways, particularly in inflammation and metabolic disorders, which aligns with current trends in precision medicine.

One of the most searched questions related to this compound is: "What are the biological activities of 2-(4-acetyl-2-methoxyphenoxy)-N-2-(4-fluorophenoxy)ethylacetamide?" Preliminary studies suggest that its methoxyphenoxy and fluorophenoxy groups contribute to its ability to modulate protein-protein interactions, a hot topic in modern drug design. This property is particularly relevant to diseases like cancer and neurodegenerative disorders, where such interactions play a critical role.

Another frequently asked question is: "How is CAS No. 1105228-79-2 synthesized?" The synthesis typically involves multi-step organic reactions, including etherification and amidation, to introduce the acetyl and fluorophenoxy functionalities. Researchers often optimize these steps to improve yield and purity, addressing the growing demand for high-quality intermediates in drug development.

The compound's solubility and stability are also key concerns for users. Recent advancements in formulation science have explored its compatibility with various excipients, enhancing its applicability in oral and topical drug delivery systems. This aligns with the broader industry focus on improving bioavailability and patient compliance.

In the context of green chemistry, there is rising interest in eco-friendly synthesis routes for 2-(4-acetyl-2-methoxyphenoxy)-N-2-(4-fluorophenoxy)ethylacetamide. Researchers are investigating catalytic methods and renewable solvents to reduce environmental impact, reflecting the global shift toward sustainable pharmaceutical manufacturing.

From a commercial perspective, the demand for CAS No. 1105228-79-2 is driven by its versatility in medicinal chemistry. Its structural features allow for derivatization, making it a valuable scaffold for libraries of novel compounds. This is particularly relevant to the booming field of small-molecule therapeutics, where diversity in chemical space is crucial for identifying lead candidates.

In summary, 2-(4-acetyl-2-methoxyphenoxy)-N-2-(4-fluorophenoxy)ethylacetamide represents a promising area of research with applications spanning drug discovery, formulation science, and sustainable chemistry. Its unique properties and adaptability position it as a compound of enduring interest in both academic and industrial settings.